Tert-butyl Acetate

• CAS No.: 540-88-5
• Product Name: Tert-butyl Acetate
• Molecular Formula: C6H12O2
• Molecular Weight: 116.16 g/mol
• IUPAC Name: tert-butyl acetate
• Standard InChI: InChI=1S/C6H12O2/c1-5(7)8-6(2,3)4/h1-4H3
• Standard InChIKey: WMOVHXAZOJBABW-UHFFFAOYSA-N
• SMILES: CC(=O)OC(C)(C)C
• Canonical SMILES: CC(=O)OC(C)(C)C
• Boiling Point: 208 °F at 760 mm Hg (USCG, 1999); 97.0 °C; 95.1 °C; 97.8 °C; 208°F
• Colorform: Liquid; Colorless liquid
• Density: 0.8665 at 68 °F 0.8593 at 25°C (USCG, 1999); 0.8665 g/cu cm at 20 °C; Relative density (water = 1): 0.86; 0.87
• Flash Point: 72 °F (NIOSH, 2016); 72 °F (closed cup); 16.6 - 22.2 °C (CLOSED CUP); 15.5 °C c.c.; 72°F
• Physical Description: Tert-butyl acetate is a colorless liquid with a mild odor. Floats on water. Produces irritating vapor. (USCG, 1999); Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a fruity odor.
• Description: Tert-butyl acetate is a colorless liquid with a mild odor. Floats on water. Produces irritating vapor. (USCG, 1999)
• Shelf Life: Heat /contributes to instability/.
• Solubility: Insoluble (NIOSH, 2016); 0.07 M; Soluble in ethanol, ethyl ether, chloroform, acetic acid; Miscible with common industrial organic solvents; Practically insoluble in water; Solubility in water: poor; Insoluble
• Synonyms: 1,1-Dimethylethyl Ester Acetic Acid; 1,1-Dimethylethyl Acetate; 2-Acetoxy-2-methylpropane; Acetic Acid Tert-butyl Ester; NSC 59719; TBAc; Texaco Lead Appreciator; tert-Butyl Acetate; tert-Butyl Ethanoate
• Vapor Density: 4.0 at BP (Air = 1); Relative vapor density (air = 1): 4
• Vapor Pressure: 47.00 mmHg; 47 mm Hg at 25 °C /ext/; Vapor pressure, kPa at 25 °C: 6.3
• PubChem Compound: 10908
• Last Modified: Nov 11 2021